N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine

• IUPAC Name: (Z)-1-(2,5-dimethoxyphenyl)-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanimine
• InChI: InChI=1S/C21H27N3O2/c1-17-4-6-18(7-5-17)16-23-10-12-24(13-11-23)22-15-19-14-20(25-2)8-9-21(19)26-3/h4-9,14-15H,10-13,16H2,1-3H3/b22-15-
• InChI Key: RVSVSGNHGWEPSX-JCMHNJIXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)N=CC3=C(C=CC(=C3)OC)OC
• Isomeric SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)/N=C\C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine, also known as DMMDA-2, is a synthetic psychoactive drug that belongs to the family of phenethylamines. It was first synthesized by Alexander Shulgin in the 1970s and is a derivative of the popular psychedelic drug, mescaline. DMMDA-2 has gained attention in recent years due to its potential therapeutic applications in the field of psychiatry.

Mechanism of Action

N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine acts on the serotonin receptors in the brain, specifically the 5-HT2A receptor. It has been shown to have a higher affinity for this receptor than other psychoactive drugs such as LSD and psilocybin. Activation of the 5-HT2A receptor leads to an increase in serotonin levels in the brain, which is associated with a reduction in symptoms of depression and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, as well as cause dilation of the pupils. It also has the potential to cause hallucinations and altered states of consciousness. However, the exact effects of this compound on the body are not fully understood and require further research.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has several advantages for use in lab experiments. It has a unique mechanism of action that targets specific receptors in the brain, making it a useful tool for studying the effects of serotonin on the brain. However, the synthesis of this compound is a complex process that requires specialized equipment and skilled chemists. Additionally, the effects of this compound on the body are not fully understood, which can make it difficult to interpret the results of lab experiments.

Future Directions

There are several future directions for research on N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine. One area of research is its potential use as a treatment for depression and anxiety disorders. Further studies are needed to determine the optimal dosage and duration of treatment. Another area of research is its potential use in the field of neuroscience. This compound has a unique mechanism of action that targets specific receptors in the brain, making it a useful tool for studying the effects of serotonin on the brain. Additionally, further research is needed to determine the long-term effects of this compound on the body and its potential for addiction.

Scientific Research Applications

N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been the subject of several scientific studies in recent years due to its potential therapeutic applications. One of the most promising areas of research is its use as a treatment for depression and anxiety disorders. Studies have shown that this compound has a unique mechanism of action that targets specific receptors in the brain, leading to a reduction in symptoms of depression and anxiety.